Cas no 2227749-11-1 ((4S)-4-aminopentyl(methyl)(propan-2-yl)amine)

• Product Name: (4S)-4-aminopentyl(methyl)(propan-2-yl)amine
• CAS No: 2227749-11-1
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• CID: 5943283
• PubChem ID: 165972146
• Update Time: 2025-05-22

(4S)-4-aminopentyl(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (4S)-4-aminopentyl(methyl)(propan-2-yl)amine
• [(4S)-4-aminopentyl](methyl)(propan-2-yl)amine
• 2227749-11-1
• EN300-1769566

• Inchi： 1S/C9H22N2/c1-8(2)11(4)7-5-6-9(3)10/h8-9H,5-7,10H2,1-4H3/t9-/m0/s1
• InChI Key： ZTMIAYZQJNDNNC-VIFPVBQESA-N
• SMILES： N(C)(C(C)C)CCC[C@H](C)N

Computed Properties

• Exact Mass: 158.178298710g/mol
• Monoisotopic Mass: 158.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on (4S)-4-aminopentyl(methyl)(propan-2-yl)amine

The Compound CAS No. 2227749-11-1: (4S)-4-Aminopentyl(methyl)(propan-2-yl)amine

The compound with CAS No. 2227749-11-1, known as (4S)-4-Aminopentyl(methyl)(propan-2-yl)amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights key features of the molecule: the (4S) configuration indicates a specific stereochemistry at the fourth carbon, while the presence of an amino group (-NH₂) and two alkyl substituents (methyl and propan-2-yl) underscores its functional diversity.

Recent studies have explored the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its molecular structure. The stereochemistry of the compound plays a crucial role in its biological activity, as demonstrated by experiments involving enantiomeric resolution and bioassays.

One of the most promising applications of (4S)-4-Aminopentyl(methyl)(propan-2-yl)amine lies in its potential as a precursor for more complex molecules. Its amine functionality makes it a valuable intermediate in the synthesis of pharmaceutical agents, particularly those targeting central nervous system disorders. For instance, derivatives of this compound have shown promise in modulating neurotransmitter systems, which could lead to novel treatments for conditions such as depression and anxiety.

Moreover, the compound's chiral center introduces an additional layer of complexity in its chemical behavior. This stereochemical aspect has been leveraged in asymmetric synthesis methodologies, enabling the production of enantiomerically pure compounds with high efficiency. Such advancements are critical in drug discovery, where the stereochemistry of a molecule can significantly influence its pharmacokinetics and efficacy.

In terms of toxicity and safety profiles, preliminary studies suggest that (4S)-4-Aminopentyl(methyl)(propan-2-yl)amine exhibits low acute toxicity when administered at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be considered for clinical use.

The synthesis of this compound typically involves multi-step processes that combine nucleophilic substitutions with stereoselective reactions. Recent innovations in catalytic asymmetric synthesis have improved the yield and enantioselectivity of these reactions, making large-scale production more feasible. These advancements highlight the importance of continuous research in optimizing synthetic pathways for complex molecules.

In conclusion, CAS No. 2227749-11-1 represents a versatile building block in organic chemistry with significant potential in drug development. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a key player in future therapeutic innovations. As research progresses, further insights into its properties will undoubtedly expand its applications across various fields.